4-Bromo-7-methoxy-2,2-dimethyl-2,3-dihydro-1-benzofuran

• IUPAC Name: 4-bromo-7-methoxy-2,2-dimethyl-3H-1-benzofuran
• InChI: InChI=1S/C11H13BrO2/c1-11(2)6-7-8(12)4-5-9(13-3)10(7)14-11/h4-5H,6H2,1-3H3
• InChI Key: XYSYKOFMYLWSKX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=CC(=C2O1)OC)Br)C
• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• CAS No.: 185406-76-2

Description

4-Bromo-7-methoxy-2,2-dimethyl-2,3-dihydro-1-benzofuran is a chemical compound. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature. The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Synthesis Analysis

Benzofuran compounds have been synthesized using various strategies. The most pertinent and often employed strategies involve the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The molecular formula of this compound is C11H13BrO2. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 257.12. More detailed physical and chemical properties were not found in the available resources.

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the field of drug invention and development due to their wide range of biological and pharmacological applications. Future research will likely focus on developing new therapeutic agents using benzofuran derivatives.